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Compound of Interest

Compound Name: 1-Cyclopentenecarboxylic acid

Cat. No.: B107393

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and purification of 1-Cyclopentenecarboxylic acid (CAS No. 1560-11-8), with a
primary focus on its melting point. This document is intended to serve as a valuable resource
for researchers and professionals in the fields of chemistry and drug development.

Physicochemical Data of 1-Cyclopentenecarboxylic
Acid

1-Cyclopentenecarboxylic acid is a cyclic unsaturated carboxylic acid. Its molecular and
physical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b107393?utm_src=pdf-interest
https://www.benchchem.com/product/b107393?utm_src=pdf-body
https://www.benchchem.com/product/b107393?utm_src=pdf-body
https://www.benchchem.com/product/b107393?utm_src=pdf-body
https://www.benchchem.com/product/b107393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CeHsO2 [1]
Molecular Weight 112.13 g/mol [2]

Melting Point 121-124 °C (literature) [2][3]
Melting Point 119 °C [4]

Assay 98% (2]
Appearance Solid

CAS Number 1560-11-8 [11[2]

The reported melting point for 1-Cyclopentenecarboxylic acid shows a slight variation
between different sources, with a range of 121-124 °C being the most commonly cited value[2]
[3]. Another source reports a melting point of 119 °C[4]. This discrepancy may be attributed to
differences in the purity of the samples analyzed.

Experimental Protocols

A detailed experimental protocol for the synthesis, purification, and melting point determination
of 1-Cyclopentenecarboxylic acid is provided below. While a specific synthesis route for 1-
cyclopentenecarboxylic acid is described in a patent, general purification and
characterization methods for carboxylic acids are well-established.

Synthesis of 1-Cyclopentenecarboxylic Acid

A plausible synthetic route involves the reaction of 5-formylvaleric acid or its esters over an
oxidic catalyst at elevated temperatures[5].

Materials:
o 5-formylvaleric acid or its ester
o Oxidic catalyst (e.g., AIPOa4)

e High-temperature reactor
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e Solvents for extraction and purification (e.g., ethyl acetate, dichloromethane)
e Agueous base (e.g., sodium bicarbonate)

e Aqueous acid (e.g., 1M HCI)

Procedure:

e The gaseous or liquid starting material (5-formylvaleric acid or its ester) is passed over a bed
of an oxidic catalyst at a temperature ranging from 200 to 450 °C[5].

e The product stream is cooled and collected.
e The crude product is dissolved in an organic solvent such as ethyl acetate.

e The organic solution is washed with a saturated aqueous solution of sodium bicarbonate to
extract the acidic product into the aqueous layer.

e The aqueous layer is separated and washed with a fresh portion of the organic solvent to
remove any neutral impurities.

e The aqueous layer is then acidified with 1M HCI to a pH of approximately 2-3, causing the 1-
Cyclopentenecarboxylic acid to precipitate.

e The solid product is collected by vacuum filtration and washed with cold deionized water.

o The purified product is dried under vacuum.

Purification by Recrystallization

Further purification can be achieved by recrystallization to obtain a high-purity solid suitable for
accurate melting point determination.

Materials:
e Crude 1-Cyclopentenecarboxylic acid

« Suitable recrystallization solvent (e.g., water, ethanol/water mixture)
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Erlenmeyer flask
Heating source (e.g., hot plate)
Activated carbon (optional)

Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

Procedure:

In a flask, the crude 1-Cyclopentenecarboxylic acid is dissolved in a minimal amount of a
suitable hot solvent.

If colored impurities are present, a small amount of activated carbon can be added to the hot
solution.

The hot solution is filtered to remove any insoluble impurities and activated carbon.

The filtrate is allowed to cool slowly to room temperature to promote the formation of large
crystals.

The solution is then placed in an ice bath to maximize the yield of the crystals.

The purified crystals are collected by vacuum filtration and washed with a small amount of
the cold recrystallization solvent.

The crystals are dried under vacuum to remove any residual solvent.

Melting Point Determination

The melting point of the purified 1-Cyclopentenecarboxylic acid should be determined using

a calibrated melting point apparatus.

Materials:

o Purified 1-Cyclopentenecarboxylic acid

o Capillary tubes
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» Melting point apparatus

Procedure:

A small amount of the dried, purified 1-Cyclopentenecarboxylic acid is packed into a
capillary tube.

e The capillary tube is placed in the heating block of the melting point apparatus.

o The temperature is increased at a slow, controlled rate (e.g., 1-2 °C per minute) near the
expected melting point.

o The temperature range over which the solid first begins to melt until it is completely liquid is
recorded as the melting point range. For a pure compound, this range should be narrow
(typically less than 2 °C).

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1-
Cyclopentenecarboxylic acid.
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Caption: General workflow for the synthesis and purification of 1-Cyclopentenecarboxylic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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